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Compound of Interest

Compound Name: Indium acetate

Cat. No.: B1581389

Indium acetate, a key compound in materials science and catalysis, serves as a critical
precursor for the synthesis of various indium-containing materials. This guide provides a
focused overview of its fundamental chemical properties, specifically its molecular weight and
chemical formula, presented for researchers, scientists, and professionals in drug
development.

Indium (11l) acetate, also known as indium triacetate, is an inorganic compound with the
chemical formula In(C2H302)s.[1][2] It is a moderately water-soluble crystalline indium source
that decomposes to indium oxide upon heating.[1] The compound is also soluble in acetic acid
and mineral acids.[3] Its applications are notable in the production of transparent conductive
oxides, which are essential for touch screens and solar cells, and it also serves as a catalyst in
organic synthesis.

Quantitative Data Summary

For ease of reference, the key quantitative identifiers for indium acetate are summarized in the
table below.

Property Value
Molecular Weight 291.95 g/mol [2][4][5]6][71[8]
CAS Number 25114-58-3[2][4][6][7][8]
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Chemical Formula and Structure

The chemical formula for indium acetate can be represented in several ways, all denoting the
same composition of one indium atom, six carbon atoms, nine hydrogen atoms, and six oxygen
atoms.

e Condensed Formula: In(CH3zCOOQO)3[3]
e Linear Formula: In(C2H302)3[2][8]
e Molecular Formula: CeHoalnOe[4][5][6][7]

The relationship between these formula representations is illustrated in the diagram below.

Molecular Formula
CeHolNOs

Click to download full resolution via product page

Chemical Formula Representations of Indium Acetate.

A note on experimental protocols and signaling pathways: The request for detailed
experimental methodologies and signaling pathways is highly context-dependent. The specific
protocols for using indium acetate will vary significantly based on the intended application,
such as the synthesis of quantum dots, the formation of thin films, or its use as a catalyst in a
specific organic reaction. Similarly, signaling pathway diagrams are relevant to biological or
biochemical processes, which are not intrinsically associated with the core chemical properties
of indium acetate itself. To provide accurate and relevant information, a more defined scope of
the research or application area is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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